4-amino-N-(2-fluorobenzyl)-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide

• IUPAC Name: 4-amino-N-[(2-fluorophenyl)methyl]-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H23FN6O/c23-19-9-5-4-6-16(19)14-25-21(30)18-15-26-22(27-20(18)24)29-12-10-28(11-13-29)17-7-2-1-3-8-17/h1-9,15H,10-14H2,(H,25,30)(H2,24,26,27)
• InChI Key: YPVZKNYPOAMLIB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC=C(C(=N3)N)C(=O)NCC4=CC=CC=C4F
• Molecular Formula: C22H23FN6O
• Molecular Weight: 406.5 g/mol

Description

4-amino-N-(2-fluorobenzyl)-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of pyrimidine derivatives and has shown promising results in the treatment of various diseases.

Scientific Research Applications

Compound Structure and Properties

The compound, with a systematic name in a related structure as N-(4-fluorobenzyl)-5-hydroxy-1-methyl-2-{1-methyl-1-[(5-methyl-1,3,4-oxadiazol-2-ylcarbonyl)amino]ethyl}-6-oxo-1,6-dihydropyrimidine-4-carboxamide monohydrate, is recognized for its application as the first HIV integrase inhibitor. The molecule's structure involves specific dihedral angles between the mean planes of the pyrimidine ring and the phenyl and oxadiazole rings, indicating a distinct geometric arrangement contributing to its biological activity (Yamuna et al., 2013).

Drug Discovery and Metabolic Studies

In drug discovery, 19F-nuclear magnetic resonance (NMR) spectroscopy plays a crucial role, particularly in the study of early lead compounds and potent inhibitors related to the subject compound. These studies are essential for understanding the metabolic fate and excretion balance of such compounds in biological systems, providing insights into their bioavailability and therapeutic potential (Monteagudo et al., 2007).

Antitubercular Activity

A related compound, ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, demonstrated promising antitubercular activity in in vitro assays against Mycobacterium smegmatis and Mycobacterium tuberculosis, indicating potential therapeutic applications in treating tuberculosis (Jeankumar et al., 2013).

Cytotoxicity Against Cancer Cell Lines

Compounds structurally similar to the subject chemical have been synthesized and evaluated for their cytotoxic activity against various human cancer cell lines. These studies contribute to the understanding of the compound's potential efficacy in cancer treatment and the structure-activity relationship critical for designing potent anticancer agents (Hassan et al., 2015; Rahmouni et al., 2016)(https://consensus.app/papers/synthesis-evaluation-novel-pyrazolopyrimidines-rahmouni/32f31ad28de35e1d951c558680ed39b6/?utm_source=chatgpt).